Cas no 3036-18-8 (Cytidine 5'-diphosphate ethanolamine)

• Product Name: Cytidine 5'-diphosphate ethanolamine
• CAS No: 3036-18-8
• MF: C₁₁H₂₀N₄O₁₁P₂
• MW: 446.24422454834
• CID: 313727
• PubChem ID: 123727
• Update Time: 2025-04-19

Cytidine 5'-diphosphate ethanolamine Chemical and Physical Properties

Names and Identifiers

• Cytidine5'-(trihydrogen diphosphate), P'-(2-aminoethyl) ester
• Cytidine 5’-Diphosphate Ethanolamine
• 2-aminoethoxy-[[5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-phosphinic acid
• CYTIDINE 5'-DIPHOSPHATE ETHANOLAMINE DISODIUM SALT
• CYTIDINE DIPHOSPHATE ETHANOLAMINE
• CDP-Ethanolamine
• Cytidin-5'-diphosphorsaeure-aethanolamin
• Cytidin-diphosphat-ethanolamin
• Cytidine 5'-Diphosphate Etha
• Cytidine 5'-Diphosphate EthanolaMine
• cytidine 5'-diphosphoethanolamine
• Cytidine Pyrophosphate 2-AMinoethyl Ester
• 3036-18-8
• cytidine 5'-[3-(2-aminoethyl) dihydrogen diphosphate]
• Cytidine 5'-(trihydrogen diphosphate), P'-(2-aminoethyl) ester
• NS00074096
• [({[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](2-aminoethoxy)phosphinic acid
• Q26997412
• [2-aminoethoxy(hydroxy)phosphoryl] [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• Cytidine 5 inverted exclamation marka-diphosphoethanolamine
• HY-145780
• CDPethanolamine
• CHEBI:16732
• 5'-O-[{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]cytidine
• CDP ethanolamine
• C00570
• CDP-ethanolamine cation
• (((((2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(2-aminoethoxy)phosphinic acid
• Cytidine 5'-(trihydrogen diphosphoric acid), p'-(2-aminoethyl) ester
• (2-aminoethoxy(hydroxy)phosphoryl) ((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl)methyl hydrogen phosphate
• Cytidine diphosphoric acid ethanolamine
• 1-{5-O-[{[(2-Aminoethoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]pentofuranosyl}-4-imino-1,4-dihydropyrimidin-2-olate
• cytidine 5'-(3-(2-aminoethyl) dihydrogen diphosphate)
• Cytidine diphosphoethanolamine
• DTXSID30952705
• 5'-O-((((2-aminoethoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)cytidine
• Cytidine 5'-diphosphate ethanolamine

• Inchi： 1S/C11H20N4O11P2/c12-2-4-23-27(19,20)26-28(21,22)24-5-6-8(16)9(17)10(25-6)15-3-1-7(13)14-11(15)18/h1,3,6,8-10,16-17H,2,4-5,12H2,(H,19,20)(H,21,22)(H2,13,14,18)/t6-,8-,9-,10-/m1/s1
• InChI Key： WVIMUEUQJFPNDK-PEBGCTIMSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OCCN)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 478.05000
• Monoisotopic Mass: 446.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _7.2
• Topological Polar Surface Area: 237A^2

Experimental Properties

• Density: 2.13
• Boiling Point: 736°Cat760mmHg
• Flash Point: 398.9°C
• Refractive Index: 1.736
• PSA: 276.99000
• LogP: -1.20130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside diphosphates